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Compound of Interest

Compound Name: Trichocereine

Cat. No.: B14164243

Disclaimer: The scientific literature on the pharmacological profile of N,N-dimethylmescaline,
also known as trichocereine, is notably limited. Despite a thorough search of available
scientific databases, there is a significant scarcity of quantitative data regarding its receptor
binding affinities, in vitro functional activity, and detailed pharmacokinetics. The following guide
synthesizes the available information, primarily from older in vivo studies and contextual
structure-activity relationship analyses of mescaline analogs. The absence of comprehensive
data necessitates a qualitative rather than quantitative focus for much of this profile.

Introduction

N,N-dimethylmescaline (trichocereine) is a naturally occurring phenethylamine alkaloid found
in certain species of cacti, such as Trichocereus terscheckii.[1][2] It is the N,N-dimethylated
analog of the classic psychedelic, mescaline. Structurally, it belongs to the substituted
phenethylamine class. Due to its close structural relationship to mescaline, it has been a
subject of interest in the study of structure-activity relationships (SAR) of psychedelic
compounds. However, it has not been as extensively studied as its parent compound. This
guide aims to provide a comprehensive overview of the currently known pharmacological
characteristics of N,N-dimethylmescaline, while also highlighting the significant gaps in the
existing research.

Synthesis and Characterization
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While a specific, detailed, and contemporary synthesis protocol for N,N-dimethylmescaline is
not readily available in the reviewed literature, its synthesis can be inferred from general
methods for the N-alkylation of phenethylamines. One documented method involves the use of
Lithium Aluminum Hydride (LAH) for the reductive amination of mescaline.[3] General N-
alkylation strategies often employ a primary amine (in this case, mescaline) and an alkylating
agent. For dimethylation, this could involve reaction with formaldehyde followed by a reducing
agent (Eschweiler-Clarke reaction) or direct alkylation with a methylating agent like methyl
lodide.

Hypothetical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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